Cas no 2803108-85-0 (2-[(2S)-1-methylpyrrolidin-2-yl]ethanamine;dihydrochloride)

2-[(2S)-1-Methylpyrrolidin-2-yl]ethanamine dihydrochloride is a chiral amine derivative with a pyrrolidine core, commonly utilized in pharmaceutical and organic synthesis. The dihydrochloride salt form enhances stability and solubility, facilitating handling and storage. The (2S)-configuration ensures stereochemical precision, making it valuable for enantioselective applications. Its structural features, including the tertiary amine and secondary pyrrolidine, contribute to its utility as a building block for bioactive compounds, particularly in CNS-targeting drug development. The high purity and well-defined stereochemistry support reproducible results in research and industrial processes. This compound is typically employed in medicinal chemistry for its potential as a precursor or intermediate in the synthesis of pharmacologically active molecules.
2-[(2S)-1-methylpyrrolidin-2-yl]ethanamine;dihydrochloride structure
2803108-85-0 structure
Product Name:2-[(2S)-1-methylpyrrolidin-2-yl]ethanamine;dihydrochloride
CAS No:2803108-85-0
MF:C7H18Cl2N2
MW:201.137219905853
MDL:MFCD29918542
CID:5301375
PubChem ID:127263551
Update Time:2026-03-10

2-[(2S)-1-methylpyrrolidin-2-yl]ethanamine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • AS-52998
    • 2-[(2S)-1-Methylpyrrolidin-2-yl]ethan-1-amine 2HCl
    • MFCD29918542
    • P19602
    • 2-[(2S)-1-Methylpyrrolidin-2-yl]ethan-1-amine dihydrochloride
    • 2803108-85-0
    • (S)-2-(1-Methylpyrrolidin-2-yl)ethanamine dihydrochloride
    • (S)-2-(1-Methylpyrrolidin-2-yl)ethan-1-amine dihydrochloride
    • 2-[(2S)-1-methylpyrrolidin-2-yl]ethanamine;dihydrochloride
    • 2-[(2S)-1-methylpyrrolidin-2-yl]ethan-1-aminedihydrochloride
    • AKOS030628554
    • MDL: MFCD29918542
    • Inchi: 1S/C7H16N2.2ClH/c1-9-6-2-3-7(9)4-5-8;;/h7H,2-6,8H2,1H3;2*1H/t7-;;/m0../s1
    • InChI Key: PGWNJCHXKFIPLD-KLXURFKVSA-N
    • SMILES: Cl.Cl.N1(C)CCC[C@H]1CCN

Computed Properties

  • Exact Mass: 200.0847040g/mol
  • Monoisotopic Mass: 200.0847040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 83
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.3Ų

2-[(2S)-1-methylpyrrolidin-2-yl]ethanamine;dihydrochloride Pricemore >>

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eNovation Chemicals LLC
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